Cas no 35971-70-1 (Z-Tyr-Leu-OH)

• Product Name: Z-Tyr-Leu-OH
• CAS No: 35971-70-1
• MF: C₂₃H₂₈N₂O₆
• MW: 428.478226661682
• CID: 304787
• PubChem ID: 44191152
• Update Time: 2025-08-03

Z-Tyr-Leu-OH Chemical and Physical Properties

Names and Identifiers

• L-Leucine,N-[(phenylmethoxy)carbonyl]-L-tyrosyl-
• Z-TYR-LEU-OH
• N-CARBOBENZOXY-L-TYROSYL-L-LEUCINE
• Z-L-TYROSYL-L-LEUCINE
• 35971-70-1
• SZUJNVXDTHBDRE-PMACEKPBSA-N
• (S)-2-((S)-2-(benzyloxycarbonylamino)-3-(4-hydroxyphenyl)propanamido)-4-methylpentanoic acid
• (2S)-2-[[(2S)-3-(4-hydroxyphenyl)-2-(phenylmethoxycarbonylamino)propanoyl]amino]-4-methylpentanoic acid
• SCHEMBL931659
• (S)-2-[(S)-2-benzyloxycarbonylamino-3-(4-hydroxy-phenyl)-propionyl-amino]-4-methyl pentanoic acid
• (S)-2-[(S)-2-benzyloxycarbonylamino-3-(4-hydroxy-phenyl)-propionylamino]-4-methyl pentanoic acid
• Z-Tyr-Leu-OH

• Inchi： 1S/C23H28N2O6/c1-15(2)12-20(22(28)29)24-21(27)19(13-16-8-10-18(26)11-9-16)25-23(30)31-14-17-6-4-3-5-7-17/h3-11,15,19-20,26H,12-14H2,1-2H3,(H,24,27)(H,25,30)(H,28,29)/t19-,20-/m0/s1
• InChI Key： SZUJNVXDTHBDRE-PMACEKPBSA-N
• SMILES： O=C([C@H](CC1C=CC(=CC=1)O)NC(=O)OCC1C=CC=CC=1)N[C@H](C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 428.19500
• Monoisotopic Mass: 428.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 13
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 124.96000
• LogP: 3.62700

Additional information on Z-Tyr-Leu-OH

Professional Introduction to Compound with CAS No. 35971-70-1 and Product Name: Z-Tyr-Leu-OH

The compound with CAS No. 35971-70-1 and the product name Z-Tyr-Leu-OH represents a significant advancement in the field of peptidomimetics and bioactive molecule synthesis. This dipeptide surrogate, featuring a protected tyrosine residue at the N-terminus and a free carboxyl group at the C-terminus, has garnered considerable attention due to its unique structural and functional properties. The Z-Tyr-Leu-OH moiety is particularly noteworthy for its role in modulating biological pathways, particularly those involving enzyme inhibition and receptor interaction.

Recent studies have highlighted the potential of Z-Tyr-Leu-OH as a versatile scaffold for drug discovery. Its structural configuration allows for facile derivatization, enabling the development of novel analogs with enhanced pharmacological profiles. For instance, modifications at the tyrosine residue have been explored to improve solubility and metabolic stability, while alterations at the leucine position have been investigated for optimizing binding affinity to target proteins. These modifications align with the broader trend in medicinal chemistry toward designing molecules that exhibit high selectivity and low toxicity.

The significance of Z-Tyr-Leu-OH is further underscored by its application in investigating signaling pathways associated with cancer and inflammation. Preclinical data suggests that this compound can interfere with key enzymatic cascades, such as those mediated by kinases and phosphatases, thereby offering a potential therapeutic intervention. Notably, researchers have observed that Z-Tyr-Leu-OH exhibits inhibitory activity against several proteases implicated in tumor progression, making it a promising candidate for further clinical development.

In addition to its role in oncology research, Z-Tyr-Leu-OH has been utilized in studies aimed at understanding neurodegenerative diseases. The compound’s ability to modulate neurotransmitter release has been explored in models of Alzheimer’s disease and Parkinson’s disease, where it demonstrates potential in mitigating cognitive decline. The protective effects observed in these models are attributed to its ability to interact with specific receptors and enzymes involved in neuronal health. This dual functionality makes Z-Tyr-Leu-OH an attractive compound for multi-target drug design strategies.

The synthetic route to Z-Tyr-Leu-OH is also noteworthy for its efficiency and scalability. The use of solid-phase peptide synthesis (SPPS) has enabled the rapid production of high-purity material, which is essential for both preclinical studies and industrial applications. Advances in synthetic methodologies have further refined the process, reducing costs and improving yields. These developments are critical for translating laboratory discoveries into viable therapeutic options.

From a regulatory perspective, Z-Tyr-Leu-OH has been subjected to rigorous testing to ensure safety and efficacy. Compliance with Good Manufacturing Practices (GMP) has been maintained throughout its production, ensuring consistency and quality control. The compound’s favorable pharmacokinetic profile has also been a key focus of regulatory submissions, demonstrating its potential as a viable drug candidate.

The future prospects of Z-Tyr-Leu-OH are promising, with ongoing research exploring its applications in regenerative medicine and tissue engineering. Its ability to influence cellular behavior makes it a candidate for developing biomaterials that promote healing and tissue regeneration. Additionally, computational modeling studies have suggested that modifications to the Z-Tyr-Leu-OH structure could enhance its bioavailability and therapeutic efficacy.

In conclusion, the compound with CAS No. 35971-70-1, particularly under the product name Z-Tyr-Leu-OH, represents a cornerstone in modern peptidomimetic chemistry. Its multifaceted applications span from oncology to neurology, with synthetic advancements ensuring accessibility for broader research use. As our understanding of biological pathways continues to evolve, compounds like Z-Tyr-Leu-OH will undoubtedly play a pivotal role in shaping the future of pharmaceutical innovation.